Cas no 847837-41-6 (N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide
• CAS No: 847837-41-6
• MF: C₁₁H₁₁ClN₂OS
• MW: 254.735840082169
• CID: 3108388
• PubChem ID: 4962665
• Update Time: 2025-10-23

N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylacetamide
• N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide
• 847837-41-6
• N-[(1,3-benzothiazol-2-yl)methyl]-2-chloro-N-methylacetamide
• AKOS009016620
• SR-01000071689
• n-(Benzo[d]thiazol-2-ylmethyl)-2-chloro-N-methylacetamide
• CS-0292336
• SR-01000071689-1
• EN300-13819
• Z94598487

• Inchi： 1S/C11H11ClN2OS/c1-14(11(15)6-12)7-10-13-8-4-2-3-5-9(8)16-10/h2-5H,6-7H2,1H3
• InChI Key： SGTOYJUUZREMEC-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1=NC2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 254.0280618Da
• Monoisotopic Mass: 254.0280618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide

Professional Introduction to N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide (CAS No. 847837-41-6)

N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide, a compound with the CAS number 847837-41-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide incorporates a benzothiazole moiety, which is well-known for its biological activity and versatility in medicinal chemistry.

The benzothiazole ring system is a cornerstone in the design of bioactive molecules, exhibiting a wide range of pharmacological effects. Its presence in N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide suggests that this compound may possess properties such as anti-inflammatory, antimicrobial, and antiviral activities. These attributes make it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and synthetic feasibility. The incorporation of nitrogen and sulfur atoms into aromatic rings enhances the pharmacological potential of these molecules. The specific arrangement of atoms in N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide contributes to its unique chemical and biological properties.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. The chloro and methyl substituents in the molecule are strategically positioned to interact with biological targets, thereby influencing cellular processes. Current research indicates that compounds with similar structural motifs may interfere with key enzymes and receptors involved in disease mechanisms.

The synthesis of N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of the benzothiazole core, followed by the introduction of the chloro and methyl groups at specific positions. Advanced synthetic techniques such as cross-coupling reactions and nucleophilic substitutions are often employed to achieve high yields and purity.

Recent studies have demonstrated that derivatives of benzothiazole exhibit significant promise in addressing various therapeutic challenges. For instance, modifications to the benzothiazole ring have led to compounds with enhanced binding affinity to target proteins. This underscores the importance of structural optimization in drug discovery. The potential applications of N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide are vast, ranging from treating infectious diseases to managing chronic conditions.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its efficacy and safety profile. Preliminary studies suggest that N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide may exhibit favorable pharmacokinetic characteristics, making it suitable for oral administration and systemic delivery.

In conclusion, N-(1,3-benzothiazol-2-yl)methyl-2-chloro-N-methylacetamide (CAS No. 847837-41-6) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing unmet medical needs.